Cas no 191543-36-9 (1-[cis-3,5-dimethylpiperazin-1-yl]ethan-1-one)

• Product Name: 1-[cis-3,5-dimethylpiperazin-1-yl]ethan-1-one
• CAS No: 191543-36-9
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 116017
• PubChem ID: 10997288
• Update Time: 2025-04-18

1-[cis-3,5-dimethylpiperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[(3R,5S)-3,5-dimethyl-1-piperazinyl]-, rel-
• (3R,5S)-1-ACETYL-3,5-DIMETHYLPIPERAZINE
• 4-PROPYLPIPERAZINE-1-CARBALDEHYDE
• Piperazine, 1-acetyl-3,5-dimethyl-, cis- (9CI)
• 1-[cis-3,5-dimethylpiperazin-1-yl]ethan-1-one
• SCHEMBL13435466
• 191543-36-9
• 1-[(3R,5S)-3,5-DIMETHYLPIPERAZIN-1-YL]ETHANONE
• 1-(CIS-3,5-DIMETHYLPIPERAZIN-1-YL)ETHAN-1-ONE
• F94334

• Inchi： 1S/C8H16N2O/c1-6-4-10(8(3)11)5-7(2)9-6/h6-7,9H,4-5H2,1-3H3/t6-,7+
• InChI Key： QQAIMPFDNDFHDR-KNVOCYPGSA-N
• SMILES： O=C(C)N1C[C@H](C)N[C@H](C)C1

Computed Properties

• Exact Mass: 156.12638
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34